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Compound of Interest

Compound Name: 2-Hydroxymethylene ethisterone

Cat. No.: B15548108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxymethylene ethisterone is a significant metabolite of the synthetic steroid Danazol,

a drug historically used in the treatment of endometriosis and other gynecological conditions.[1]

[2][3] Understanding the biological activity of its metabolites is crucial for a comprehensive

understanding of Danazol's therapeutic effects and side-effect profile. These application notes

provide an overview of the known biological activities of 2-Hydroxymethylene ethisterone
and detailed protocols for its use in in vitro studies. While it is a primary metabolite of Danazol,

studies have shown that 2-Hydroxymethylene ethisterone itself does not exhibit the same

direct anti-proliferative effects on endometrial cells as its parent compound.[1] It has been

shown, however, to interfere with the binding of other steroid hormones to plasma proteins.
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Property Value Source

Chemical Formula C₂₂H₂₈O₃ [4]

Molecular Weight 340.46 g/mol [4]

CAS Number 2787-02-2 [4]

Synonyms

2-(hydroxymethyl)ethisterone,

17-Ethynyl-2-

(hydroxymethylene)-

testosterone

[1][4]

Biological Activity and Mechanism of Action
2-Hydroxymethylene ethisterone is one of the two primary metabolites of Danazol excreted

in the urine.[3] Unlike Danazol and testosterone, which have been shown to suppress the

growth of human endometrial cells in vitro, 2-Hydroxymethylene ethisterone does not exhibit

significant growth suppression of these cells.[1] One study found that at both 1x and 10x

expected plasma concentrations, it had no significant effect on endometrial cell proliferation.[1]

While its direct action on endometrial cells appears to be minimal, 2-Hydroxymethylene
ethisterone, along with other Danazol metabolites, has been shown to competitively displace

cortisol and testosterone from plasma proteins. This suggests an indirect mechanism of action

by which it could modulate the bioavailability of endogenous steroid hormones. Furthermore,

studies on the metabolites of Danazol have indicated that they possess less pituitary inhibiting

activity compared to the parent compound.[5]

The following diagram illustrates a potential mechanism of action for 2-Hydroxymethylene
ethisterone, focusing on its interaction with plasma protein binding.
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Caption: Proposed mechanism of 2-Hydroxymethylene ethisterone action.

Quantitative Data
The following table summarizes the key in vitro finding regarding the effect of 2-
Hydroxymethylene ethisterone on endometrial cell growth.
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Compound Concentration

% Growth
Suppression
of Human
Endometrial
Cells

p-value Reference

Danazol
1x Expected

Plasma Conc.
20.8% < 0.01 [1]

10x Expected

Plasma Conc.
26.9% < 0.01 [1]

Testosterone
1x Expected

Plasma Conc.
25.0% < 0.01 [1]

10x Expected

Plasma Conc.
35.5% < 0.01 [1]

2-

Hydroxymethylen

e ethisterone

1x Expected

Plasma Conc.
Not Significant - [1]

10x Expected

Plasma Conc.
Not Significant - [1]

Ethisterone
1x Expected

Plasma Conc.
Not Significant - [1]

10x Expected

Plasma Conc.
Not Significant - [1]

Gestrinone
1x Expected

Plasma Conc.
Not Significant - [1]

10x Expected

Plasma Conc.
Not Significant - [1]

Experimental Protocols
In Vitro Endometrial Cell Growth Suppression Assay
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This protocol is designed to assess the effect of 2-Hydroxymethylene ethisterone on the

proliferation of human endometrial cells in culture.

1. Cell Culture:

Cell Line: Primary human endometrial stromal cells or an established endometrial cell line

(e.g., Ishikawa, HEC-1-A).

Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10%

Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and L-glutamine.

Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO₂.

2. Experimental Procedure:

Cell Seeding: Seed endometrial cells into 96-well plates at a density of 5,000 cells per well

and allow them to adhere for 24 hours.

Compound Preparation: Prepare stock solutions of 2-Hydroxymethylene ethisterone,

Danazol (positive control), and Testosterone (positive control) in a suitable solvent (e.g.,

DMSO). Prepare serial dilutions to achieve the desired final concentrations. Ensure the final

solvent concentration in the culture medium is consistent across all wells and does not

exceed 0.1%.

Treatment: After 24 hours of cell adherence, replace the culture medium with fresh medium

containing the test compounds at the desired concentrations (e.g., corresponding to 1x and

10x expected plasma concentrations). Include a vehicle control (medium with solvent only).

Incubation: Incubate the plates for 72 hours.

Proliferation Assay: Assess cell proliferation using a standard method such as the MTT

assay, CyQUANT assay, or by direct cell counting.

MTT Assay Example:

Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

Remove the MTT solution and add DMSO to dissolve the formazan crystals.
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Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of growth suppression relative to the vehicle control.

Perform statistical analysis (e.g., t-test or ANOVA) to determine significance.
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Caption: Workflow for endometrial cell growth assay.

Conclusion
2-Hydroxymethylene ethisterone, a primary metabolite of Danazol, displays a distinct

biological profile from its parent compound. While it does not directly inhibit endometrial cell

growth, its ability to displace endogenous steroids from plasma proteins suggests a potential
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indirect modulatory role in steroid hormone signaling. Further research is warranted to fully

elucidate its pharmacological effects and its contribution to the overall clinical profile of

Danazol. The provided protocols offer a framework for investigating the in vitro activity of this

and other related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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